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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometric characterization
of N-acetyl-DL-alanine-d4 (Ac-DL-Ala-OH-d4). This deuterated analog of N-acetyl-DL-alanine
is a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard
in quantitative mass spectrometry. This document outlines the predicted mass spectral data,
fragmentation patterns, and detailed experimental protocols for its analysis.

Introduction

N-acetyl-DL-alanine-d4 is a stable isotope-labeled version of the endogenous metabolite N-
acetyl-alanine. The incorporation of four deuterium atoms increases its molecular weight,
allowing it to be distinguished from its unlabeled counterpart by mass spectrometry, while
maintaining nearly identical chemical and physical properties. This makes it an ideal internal
standard for quantifying Ac-DL-Ala-OH in biological samples, improving the accuracy and
reliability of analytical methods.

Predicted Mass Spectral Data
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Due to the limited availability of public experimental mass spectra for Ac-DL-Ala-OH-d4, the
following data is predicted based on the known fragmentation of N-acetyl-alanine and
fundamental principles of mass spectrometry. The molecular weight of Ac-DL-Ala-OH-d4 is
135.15 g/mol .[1]

Predicted Quantitative Data

The expected mass-to-charge ratios (m/z) for the molecular ion and key fragments in both
positive and negative ion modes are summarized below. These predictions assume the four
deuterium atoms are located on the alanine methyl group and the alpha-carbon.

Table 1: Predicted m/z Values for Ac-DL-Ala-OH-d4 in Positive lon Mode (ESI+)

lon Species Predicted m/z Description
[M+H]*+ 136.16 Protonated molecular ion
[M+Na]* 158.14 Sodium adduct

Loss of water from the
[M-H20+H]* 118.15

protonated molecule

Loss of ketene (CH2=C=0)
[Fragment 1]* 90.09

from the protonated molecule

Loss of the acetyl group and
[Fragment 2]+ 76.07

carboxyl group

Table 2: Predicted m/z Values for Ac-DL-Ala-OH-d4 in Negative lon Mode (ESI-)

lon Species Predicted m/z Description

[M-H]~ 134.14 Deprotonated molecular ion
[M-CH3s]~ 116.11 Loss of a methyl group (CDs3)
[Fragment 3]~ 59.01 Acetate ion

Predicted Fragmentation Pathway
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The fragmentation of Ac-DL-Ala-OH-d4 is expected to follow pathways similar to its non-
deuterated analog. The primary fragmentation events involve the loss of small neutral
molecules such as water, ketene, and the cleavage of the amide bond.
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Loss of H20
- H20 m/z = 118.15

[Ac-DL-Ala-OH-d4 + HJ*

m/z = 136.16 - C2H20

Loss of Ketene (CH2=C=0)
m/z = 90.09

CO:2

Loss of Acetyl and Carboxyl groups
m/z = 76.07
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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